propyl 3-[[(5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate

• Molecular Formula: C25H28N2O4S
• Molecular Weight: 452.6 g/mol
• IUPAC Name: propyl 3-[[(5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate
• InChI: InChI=1S/C25H28N2O4S/c1-6-10-31-24(29)17-8-7-9-19(12-17)26-25-27-23(28)22(32-25)14-18-13-20(15(2)3)21(30-5)11-16(18)4/h7-9,11-15H,6,10H2,1-5H3,(H,26,27,28)/b22-14+
• InChI Key: BDHHRPRHHRUDJV-HYARGMPZSA-N
• Isomeric SMILES: CCCOC(=O)C1=CC(=CC=C1)NC2=NC(=O)/C(=C\C3=CC(=C(C=C3C)OC)C(C)C)/S2
• SMILES: CCCOC(=O)C1=CC(=CC=C1)NC2=NC(=O)C(=CC3=CC(=C(C=C3C)OC)C(C)C)S2

Description

Propyl 3-[[(5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of propyl 3-[[(5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate is not fully understood. However, studies have suggested that it may exert its effects through the inhibition of certain enzymes and signaling pathways.
Biochemical and Physiological Effects:
Propyl 3-[[(5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to have insecticidal and fungicidal activity.

Advantages and Limitations for Lab Experiments

One advantage of using propyl 3-[[(5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate in lab experiments is its potential for multiple applications in various fields. Another advantage is its relatively simple synthesis method. However, a limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on propyl 3-[[(5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate. One area of interest is its potential as a therapeutic agent for inflammatory diseases and cancer. Another area of interest is its potential as a pesticide for agricultural use. Additionally, further studies are needed to elucidate its mechanism of action and to explore its potential applications in materials science.

Synthesis Methods

The synthesis of propyl 3-[[(5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate involves the reaction of 2-amino-4-propylbenzoic acid with 2-bromo-4-methoxy-5-methylphenylacetic acid in the presence of triethylamine and dichloromethane. The resulting product is then treated with thionyl chloride and potassium hydroxide to obtain the final compound.

Scientific Research Applications

Propyl 3-[[(5E)-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, it has been investigated for its anti-inflammatory, analgesic, and anti-tumor properties. In agriculture, it has been studied for its potential use as a pesticide. In materials science, it has been explored for its ability to function as a photochromic material.